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Compound of Interest

Compound Name: Formaldehyde (13C)
CAS No.: 3228-27-1
Cat. No.: B127827
Get Quote

Introduction to Formaldehyde (**C): The Power of a
Stable Isotope

Formaldehyde, the simplest aldehyde with the chemical formula CHz0O, is a cornerstone of the
chemical industry, primarily used in the production of resins and as a disinfectant.[1] Its
isotopically labeled counterpart, Formaldehyde (*3C), in which the common carbon-12 atom is
replaced by a stable, non-radioactive carbon-13 isotope, has become an invaluable tool for
researchers.[2] This substitution allows for the tracking and quantification of molecules within
complex biological systems without altering their chemical reactivity.[2][3] The distinct mass of
the 13C atom enables its detection and differentiation from the endogenous, unlabeled
molecules using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[3]
This guide will delve into the technical specifications of Formaldehyde (*3C) and its pivotal role
in advancing scientific discovery.

Physicochemical Properties of Formaldehyde (*3C)
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The accurate identification and characterization of research materials are fundamental to

experimental reproducibility. Below is a summary of the key physicochemical properties of

Formaldehyde (33C). It is important to note that different CAS numbers may be assigned to the

pure compound versus its aqueous solutions.

Property Value Source(s)
Molecular Formula BCH20 [4]
Molecular Weight 31.02 g/mol [4151617118]
31.03 g/mol [9]
31.019 g/mol [10]
CAS Number 3228-27-1 [5I6]1[7119]
63101-50-8 [4]
Colorless gas at room
temperature; typically supplied
Appearance P P y PP [11[2]
as an aqueous solution
(formalin).[1][2]
B Highly soluble in water and
Solubility _ (2]
organic solvents.[2]
Formalin-13C, Methanal-13C,
Synonyms Methylene Oxide-13C, [4][6]]10]

(33C)methanone.[4][6][10]

Core Applications in Research and Development

The primary utility of Formaldehyde (13C) lies in its application as a labeling agent in

quantitative proteomics and metabolic flux analysis. Its small size and reactivity make it an

ideal tool for introducing a stable isotope label with minimal perturbation to the system under

study.

Isotopic Labeling for Quantitative Proteomics
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In the field of proteomics, Formaldehyde (*3C) is a key reagent for differential isotopic labeling,
allowing for the relative quantification of proteins between different samples.[8] This technique
is often used in conjunction with other isotopomers of formaldehyde and a reducing agent like
sodium cyanoborohydride.[8] The underlying principle is the reductive amination of primary
amines in peptides (the N-terminus and the e-amino group of lysine residues), which covalently
attaches a labeled methyl group.

The causality behind this choice of reagent is its efficiency and specificity. The reaction is
robust and proceeds under mild conditions compatible with biological samples. By using
different isotopic forms of formaldehyde (e.g., 12CH20, 3CH20, CD:z0, 13CD20), multiple
samples can be labeled, pooled, and analyzed in a single mass spectrometry run. The mass
difference introduced by the labels allows for the deconvolution of the resulting spectra and the
accurate quantification of peptide and protein abundance across the different samples.

Metabolic Pathway and Tracer Studies

Formaldehyde (13C) serves as a tracer to elucidate metabolic pathways and understand carbon
dynamics in biological systems.[2] By introducing 13C-labeled formaldehyde, researchers can
track the incorporation of the labeled carbon atom into various metabolites through enzymatic
reactions. This provides invaluable insights into cellular metabolism, substrate utilization, and
the effects of drugs on metabolic pathways.[3] The ability to trace the fate of the 13C label offers
a dynamic view of cellular processes that is not achievable with traditional endpoint assays.

Experimental Protocol: Reductive Amination for
Proteomic Labeling

The following is a generalized, step-by-step methodology for the isotopic labeling of a protein
digest using Formaldehyde (*3C). This protocol is designed to be self-validating by including
quality control steps.

Materials:
e Lyophilized peptide sample
o Triethylammonium bicarbonate (TEAB) buffer

o Formaldehyde (*3C) solution (typically 20 wt. % in H20)[7]
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e Sodium cyanoborohydride (NaBHsCN) solution

e Quenching solution (e.g., ammonia or glycine)

e C18 solid-phase extraction (SPE) cartridge for sample cleanup

Protocol:

o Sample Reconstitution: Dissolve the lyophilized peptide sample in TEAB buffer to a final
concentration of 1-2 mg/mL.

e Labeling Reaction:

o To the peptide solution, add Formaldehyde (13C) solution to a final concentration of ~40
mM.

o Immediately add freshly prepared sodium cyanoborohydride solution to a final
concentration of ~20 mM.

o Incubate the reaction at room temperature for 1-2 hours.

e Quenching: Stop the reaction by adding the quenching solution to consume any excess
formaldehyde and cyanoborohydride.

o Sample Cleanup: Acidify the sample with formic acid and desalt using a C18 SPE cartridge
to remove reaction byproducts and buffer salts.

o Mass Spectrometry Analysis: Analyze the labeled peptides by LC-MS/MS. The mass shift of
+28 Da for each primary amine will confirm successful labeling.

Diagram of the Reductive Amination Workflow:
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Caption: Workflow for isotopic labeling of peptides using reductive amination.

Safety and Handling Considerations

Formaldehyde is classified as a Group 1 carcinogen and is a known irritant to the respiratory
system and skin.[1][11] Although Formaldehyde (*3C) is used in small quantities in a research
setting, all handling should be performed in a well-ventilated fume hood. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.
Users should consult the Safety Data Sheet (SDS) provided by the supplier for detailed
handling and disposal information.

Visualization of Isotopic Labeling

The concept of isotopic labeling is to introduce a "heavy" atom into a molecule to differentiate it
from its natural, "light" counterparts.

Diagram of Isotopic Labeling Principle:
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Caption: Schematic of peptide labeling with Formaldehyde (*3C).

Conclusion

Formaldehyde (:3C) is a powerful and versatile reagent for researchers in the life sciences. Its
utility in quantitative proteomics and metabolic studies provides a means to gain deeper
insights into complex biological processes. By understanding the principles behind its
application and adhering to established protocols, scientists can leverage the power of stable
isotope labeling to drive innovation and discovery in drug development and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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